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Compound of Interest

Compound Name: 5-Methyldecane

Cat. No.: B1670057 Get Quote

5-Methyldecane: A Toxicological and Safety
Profile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological and

safety data for 5-Methyldecane (CAS No. 13151-35-4). Due to the limited specific data for 5-
Methyldecane, this report incorporates information from surrogate molecules, primarily n-

undecane and other C9-C14 aliphatic hydrocarbons, to provide a robust assessment of its

potential hazards. All data is presented to facilitate informed decision-making in research and

development settings.

Chemical and Physical Properties
5-Methyldecane is a branched-chain alkane with the molecular formula C11H24.[1][2][3] A

summary of its key physicochemical properties is provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1670057?utm_src=pdf-interest
https://www.benchchem.com/product/b1670057?utm_src=pdf-body
https://www.benchchem.com/product/b1670057?utm_src=pdf-body
https://www.benchchem.com/product/b1670057?utm_src=pdf-body
https://www.benchchem.com/product/b1670057?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyldecane
https://www.chemeo.com/cid/30-431-9/Decane-5-methyl
https://www.lookchem.com/ProductWholeProperty_LCPL89846.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C11H24 [1][2][3]

Molecular Weight 156.31 g/mol [1]

CAS Number 13151-35-4 [2][3]

Boiling Point 186.1 °C (estimated) [3][4]

Flash Point 48.8 °C (estimated) [3]

Vapor Pressure
0.925 mmHg @ 25°C

(estimated)
[3][4]

Water Solubility

Insoluble (0.2971 mg/L @

25°C, estimated for 5-

methyldecane; 0.014 mg/L @

25°C for n-undecane)

[4][5]

logP (o/w) 5.9 (XLogP3) [1]

Toxicological Data
The toxicological profile of 5-Methyldecane is largely inferred from data on structurally similar

aliphatic hydrocarbons. The following tables summarize the available quantitative data for

relevant surrogate molecules.

Acute Toxicity
The acute toxicity of undecane isomers is considered to be low by oral, dermal, and inhalation

routes. However, aspiration into the lungs can cause chemical pneumonitis.[6]
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Endpoint Species Route Value Surrogate Reference

LD50 Rat Oral
> 5,000

mg/kg
n-Undecane [7]

LD50 Rabbit Dermal
> 3,160

mg/kg
n-Undecane [7]

LC50 Rat Inhalation
> 6100 mg/m³

(4 h)
n-Undecane [7]

Skin and Eye Irritation
Based on data from surrogate hydrocarbons, 5-Methyldecane is not expected to be a

significant skin or eye irritant. Prolonged or repeated skin contact may lead to defatting and

dryness.

Endpoint Species Result Surrogate Reference

Skin Irritation Rabbit No skin irritation n-Undecane [7][8]

Eye Irritation Rabbit No eye irritation n-Undecane [7][8]

Note: Quantitative Draize test scores for 5-Methyldecane or close surrogates are not available

in the public domain. The assessment is based on qualitative statements from safety data

sheets.

Sensitization
Available data on n-undecane suggests a low potential for skin sensitization.

Endpoint Species Result Surrogate Reference

Skin

Sensitization
Guinea pig

Did not cause

sensitization
n-Undecane [7]

Genotoxicity
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Genotoxicity data for n-undecane indicates a lack of mutagenic potential. It is not expected to

be genotoxic.[9]

Assay Test System Result Surrogate Reference

In vitro

Chromosome

Aberration

Not specified Negative n-Undecane [9]

Hazard and Safety Information
Based on the available data for similar aliphatic hydrocarbons, the primary hazards associated

with 5-Methyldecane are:

Aspiration Hazard: May be fatal if swallowed and enters airways.[7]

Flammability: Flammable liquid and vapor.[7]

Repeated Exposure: Repeated exposure may cause skin dryness or cracking.[7]

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces.

IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician. Do NOT induce

vomiting.

Store in a well-ventilated place. Keep cool.

Experimental Protocols
The following are summaries of the standardized OECD guidelines for key toxicological

endpoints.

Acute Oral Toxicity (OECD 401)
This test guideline provides a method for assessing the acute oral toxicity of a substance. A

single dose of the substance is administered to fasted animals, typically rodents, by gavage.
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The animals are observed for up to 14 days for signs of toxicity and mortality. The LD50 (the

dose estimated to be lethal to 50% of the animals) is then calculated.

Acute Dermal Toxicity (OECD 402)
This guideline details a procedure for evaluating the acute toxicity of a substance applied to the

skin. The substance is applied to a shaved area of the skin of animals, usually rabbits or rats,

and covered with a porous gauze dressing for 24 hours. Observations for toxic effects and

mortality are made for up to 14 days, and the dermal LD50 is determined.

Acute Dermal Irritation/Corrosion (OECD 404)
This test assesses the potential of a substance to cause skin irritation or corrosion. A small

amount of the test substance is applied to the shaved skin of a single animal (typically a rabbit)

for a defined period (usually 4 hours). The skin is then observed for erythema (redness) and

edema (swelling) at specified intervals.

Acute Eye Irritation/Corrosion (OECD 405)
This guideline is used to determine the potential of a substance to cause eye irritation or

corrosion. A small amount of the substance is instilled into the conjunctival sac of one eye of an

animal (usually a rabbit), with the other eye serving as a control. The eyes are examined for

corneal opacity, iritis, conjunctival redness, and chemosis (swelling) at various time points.

Bacterial Reverse Mutation Test (Ames Test) (OECD 471)
This in vitro test is used to detect gene mutations. Strains of Salmonella typhimurium and

Escherichia coli that require a specific amino acid for growth are exposed to the test substance

with and without a metabolic activation system. If the substance is mutagenic, it will cause a

reverse mutation, allowing the bacteria to grow on a medium lacking the specific amino acid.

Environmental Fate
The environmental fate of 5-Methyldecane is predicted based on data for n-undecane and

other C11-C15 isoalkanes.

Biodegradation: n-Undecane is considered to be readily biodegradable.[7] However,

isoalkanes may be less readily biodegradable.[6]
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Bioaccumulation: There is a potential for bioaccumulation based on the high logP value.[1]

However, one source suggests that n-undecane is not expected to bioaccumulate.[7]

Mobility in Soil: Due to its low water solubility and high logP, 5-Methyldecane is expected to

have low mobility in soil and adsorb to sediment.[5][6]

Aquatic Toxicity: Hydrocarbon mixtures in this carbon range have a low acute toxicity

concern to aquatic life.[6] For a C11-C12 isoalkane mixture, the 21-day NOELR for aquatic

invertebrates was >1 mg/L, and the 32-day NOELR for fish was ≥100 mg/L.[10]
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Caption: A logical workflow for the toxicological assessment of a chemical substance.
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Caption: Potential environmental fate pathways for 5-Methyldecane upon release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.carlroth.com/medias/SDB-8781-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODUxMjF8YXBwbGljYXRpb24vcGRmfGFEWTFMMmhsT1M4NU1UYzFNVFV4T1RBeU56VXdMMU5FUWw4NE56Z3hYMGxGWDBWT0xuQmtaZ3wyMWEwMmFjOGMwYmUzY2RhZTQ0ZjBiNzQ0OTE0Mzc5ZTMxOWNjMmY0ZmRiOThlODhiYjBmZDljZTkyODc0YWFm
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/1120-21-4.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/1120-21-4.pdf
https://www.carlroth.com/medias/SDB-33KC-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzUyMjV8YXBwbGljYXRpb24vcGRmfGFEVmpMMmhtTVM4NU1UZ3pOVEUwTURNME1qQTJMMU5FUWw4ek0wdERYMGRDWDBWT0xuQmtaZ3wxNmU0YzI5NDllYTdhZjYxZGM1YjIxYmQ2OTBlZjgwMGE4N2ZkNTUwOGRkMTY3YjlhNzgzMjVlZjY1NGQ1MzI4
https://www.benchchem.com/product/b1670057#toxicological-data-and-safety-information-for-5-methyldecane
https://www.benchchem.com/product/b1670057#toxicological-data-and-safety-information-for-5-methyldecane
https://www.benchchem.com/product/b1670057#toxicological-data-and-safety-information-for-5-methyldecane
https://www.benchchem.com/product/b1670057#toxicological-data-and-safety-information-for-5-methyldecane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1670057?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

